Cas no 52943-23-4 (2-Chloro-N-propylnicotinamide)

• Product Name: 2-Chloro-N-propylnicotinamide
• CAS No: 52943-23-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD03387820
• CID: 358425
• PubChem ID: 4286757
• Update Time: 2025-04-19

2-Chloro-N-propylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-propylnicotinamide
• 3-Pyridinecarboxamide, 2-chloro-N-propyl-
• 2-Chlornicotinsaeure-N-propylamid
• 2-chloro-N-propyl-nicotinamide
• AC1N7XZA
• AC1Q2Y00
• CTK1G1747
• STK459426
• 2-chloro-N-propylpyridine-3-carboxamide
• 2-Chloro-N-n-propylnicotinamide
• DTXSID50401583
• EN300-50368
• 52943-23-4
• AS-40668
• CS-0216543
• Z33030446
• A870864
• CCA94323
• SB53918
• FT-0681502
• MFCD03387820
• AKOS000154325

• MDL： MFCD03387820
• Inchi： 1S/C9H11ClN2O/c1-2-5-12-9(13)7-4-3-6-11-8(7)10/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： UPOCZVXEQZKZKE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCCC)=O

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

2-Chloro-N-propylnicotinamide Security Information

• HazardClass：IRRITANT